Cas no 13277-74-2 (Diethyl 2,4-diacetyl-3-phenylpentanedioate)

• Product Name: Diethyl 2,4-diacetyl-3-phenylpentanedioate
• CAS No: 13277-74-2
• MF: C₁₉H₂₄O₆
• MW: 348.390266418457
• CID: 214856
• PubChem ID: 297900
• Update Time: 2025-09-20

Diethyl 2,4-diacetyl-3-phenylpentanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2,4-diacetyl-3-phenylpentanedioate
• Pentanedioic acid,2,4-diacetyl-3-phenyl-, 1,5-diethyl ester
• 2,4-diacetyl-3-phenyl-glutaric acid diethyl ester
• 2,4-Diacetyl-3-phenyl-glutarsaeure-diaethylester
• 2,4-Diacetyl-3-phenyl-glutarsaeurediethylester
• Benzyliden-bis-(acetessigsaeure-ethylester)
• Benzyliden-diacetessigester
• AB01334952-02
• NCGC00343063-01
• NSC169221
• A848595
• TCMDC-125515
• 13277-74-2
• DTXSID00305143
• VJDMHFPDRYFKOU-UHFFFAOYSA-N
• CHEMBL546151
• NSC-169221
• Pentanedioic acid, 2,4-diacetyl-3-phenyl-, diethyl ester
• 2,4-Diacetyl-3-phenyl-pentanedioic acid diethyl ester
• DIETHYL2,4-DIACETYL-3-PHENYLPENTANEDIOATE
• AKOS005596222
• DB-319141
• STK680370

• MDL： MFCD00378750
• Inchi： 1S/C19H24O6/c1-5-24-18(22)15(12(3)20)17(14-10-8-7-9-11-14)16(13(4)21)19(23)25-6-2/h7-11,15-17H,5-6H2,1-4H3
• InChI Key： VJDMHFPDRYFKOU-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C)=O)C(C1C=CC=CC=1)C(C(=O)OCC)C(C)=O)=O

Computed Properties

• Exact Mass: 348.15700
• Monoisotopic Mass: 348.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.74000
• LogP: 2.30680